Cas no 220298-96-4 (Tert-butyl N-[4-(aminomethyl)phenyl]carbamate)

Tert-butyl N-[4-(aminomethyl)phenyl]carbamate is a protected amine derivative commonly used in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) group serves as a protective moiety for the primary amine, enhancing stability during multi-step reactions while allowing selective deprotection under mild acidic conditions. This compound is particularly valuable in peptide synthesis and medicinal chemistry, where controlled amine reactivity is essential. Its crystalline solid form and well-defined purity make it suitable for precise applications. The Boc protection strategy ensures compatibility with a wide range of reaction conditions, facilitating the synthesis of complex molecules. This reagent is often employed in the preparation of intermediates for bioactive compounds and drug development.

Tert-butyl N-[4-(aminomethyl)phenyl]carbamate structure

220298-96-4 structure

Product Name:Tert-butyl N-[4-(aminomethyl)phenyl]carbamate

CAS No:220298-96-4

MF:C₁₂H₁₈N₂O₂

MW:222.283523082733

MDL:MFCD02183573

CID:67024

PubChem ID:329765185

Update Time:2025-06-08

Tert-butyl N-[4-(aminomethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

- 4-(N-Boc-Amino)benzylamine
- 4-(Aminomethyl)-1-N-Boc-aniline
- 4-(tert-Butoxycarbonylamino)benzylamine
- 4-(Boc-amino)benzylamine
- tert-Butyl (4-(aminomethyl)phenyl)carbamate
- tert-Butyl n-[4-(aminomethyl)phenyl]carbamate
- (4-Aminomethyl-phenyl)-carbamic acid tert-butyl ester
- 4-(Aminomethyl)-N-Boc-aniline
- 4-(Aminomethy)-1-N-Boc-aniline
- 4-Aminomethyl-N-Boc-aniline
- tert-Butyl [4-(aminomethyl)phenyl]carbamate
- tert-butyl-N-[4-(aminomethyl)phenyl]carbamate
- Carbamic acid, [4-(aminomethyl)phenyl]-, 1,1-dimethylethyl ester
- PubChem13377
- 4-aminomethyl-1-n-boc-ani
- Tert-butyl N-[4-(aminomethyl)phenyl]carbamate
- MDL： MFCD02183573
- Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)14-10-6-4-9(8-13)5-7-10/h4-7H,8,13H2,1-3H3,(H,14,15)
- InChI Key： URXUHALBOWYXJZ-UHFFFAOYSA-N
- SMILES： O(C(NC1C=CC(CN)=CC=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 222.13700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 228
Topological Polar Surface Area: 64.4

Experimental Properties

Color/Form: White to Yellow Solid
Melting Point: 107-113 °C
Flash Point: 135.3℃
PSA: 64.35000
LogP: 3.26560

Tert-butyl N-[4-(aminomethyl)phenyl]carbamate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H317
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-43
Safety Instruction： S22-S26-S36/37/39-S45
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：2-8 °C
Risk Phrases：R22; R34
Safety Term：S22;S26;S36/37/39;S45

Tert-butyl N-[4-(aminomethyl)phenyl]carbamate Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Tert-butyl N-[4-(aminomethyl)phenyl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019115692-5g	tert-Butyl (4-(aminomethyl)phenyl)carbamate	220298-96-4	95%	5g	$442.00	2023-09-02
Alichem	A019115692-10g	tert-Butyl (4-(aminomethyl)phenyl)carbamate	220298-96-4	95%	10g	$748.80	2023-09-02
Alichem	A019115692-25g	tert-Butyl (4-(aminomethyl)phenyl)carbamate	220298-96-4	95%	25g	$1287.75	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	007264-500mg	4-(tert-Butoxycarbonylamino)benzylamine	220298-96-4		500mg	1217.0CNY	2021-07-13
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB02107-25g	Tert-butyl N-[4-(aminomethyl)phenyl]carbamate	220298-96-4	97%	25g	$536	2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	007264-500mg	4-(tert-Butoxycarbonylamino)benzylamine	220298-96-4		500mg	1217CNY	2021-05-07
TRC	B603058-500mg	4-(Boc-amino)benzylamine	220298-96-4		500mg	$ 121.00	2023-04-18
TRC	B603058-1g	4-(Boc-amino)benzylamine	220298-96-4		1g	$ 160.00	2022-06-07
TRC	B603058-5g	4-(Boc-amino)benzylamine	220298-96-4		5g	$ 879.00	2023-04-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D853199-250mg	4-(Boc-amino)benzylamine	220298-96-4	≥97%	250mg	￥251.00	2022-01-10

Tert-butyl N-[4-(aminomethyl)phenyl]carbamate Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:220298-96-4)tert-Butyl N-[4-(aminomethyl)phenyl]carbamate

Order Number:1625865

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:220298-96-4)4-氨甲基-N-Boc-苯胺

Order Number:LE1625865

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:29

Price ($):discuss personally

Email:18501500038@163.com

Tert-butyl N-[4-(aminomethyl)phenyl]carbamate Related Literature

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Sean R. Barlow,Geoffrey R. Akien,Nicholas H. Evans Org. Biomol. Chem. 2023 21 402

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